4',6'-dimethyl-8-(quinoline-8-sulfonyl)-8-azaspiro[bicyclo[3.2.1]octane-3,2'-morpholin]-5'-one

• IUPAC Name: 2',4'-dimethyl-8-quinolin-8-ylsulfonylspiro[8-azabicyclo[3.2.1]octane-3,6'-morpholine]-3'-one
• InChI: InChI=1S/C21H25N3O4S/c1-14-20(25)23(2)13-21(28-14)11-16-8-9-17(12-21)24(16)29(26,27)18-7-3-5-15-6-4-10-22-19(15)18/h3-7,10,14,16-17H,8-9,11-13H2,1-2H3
• InChI Key: HRBFCGSBPVBSEN-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)N(CC2(O1)CC3CCC(C2)N3S(=O)(=O)C4=CC=CC5=C4N=CC=C5)C
• Molecular Formula: C21H25N3O4S
• Molecular Weight: 415.5 g/mol
• CAS No.: 2640814-63-5

Description

4',6'-Dimethyl-8-(quinoline-8-sulfonyl)-8-azaspiro[bicyclo[3.2.1]octane-3,2'-morpholin]-5'-one is a sophisticated spiromorphic compound of significant interest in chemical biology and medicinal chemistry research. This molecule features a complex architecture combining a bicyclo[3.2.1]octane system spiro-fused to a morpholinone ring, further functionalized with a quinoline-8-sulfonyl group. While specific biological data for this exact compound is not available in the public domain, its core structure is closely related to patented spirocyclic compounds designed as CXCR4 chemokine receptor antagonists . The CXCR4/SDF-1 signaling axis is a critically important pathway in immunology and oncology research, known to be involved in leukocyte migration, inflammatory responses (such as in rheumatoid arthritis models), cancer cell metastasis (including breast and ovarian cancers), and the homing of hematopoietic stem cells . Consequently, this compound presents a valuable chemical tool for researchers investigating the pathophysiological roles of the CXCR4 receptor, studying cell migration mechanisms, or exploring new approaches to modulate this key signaling pathway in experimental models. Its unique structure also makes it a candidate for probing structure-activity relationships within this class of inhibitors.

Biological Activity

4',6'-Dimethyl-8-(quinoline-8-sulfonyl)-8-azaspiro[bicyclo[3.2.1]octane-3,2'-morpholin]-5'-one is a complex organic compound notable for its unique spirocyclic structure and potential biological activities. This article explores the biological activity of this compound, including its interactions with various biological targets, potential therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The compound has a molecular formula of C21H25N3O4S and a molecular weight of approximately 415.16 g/mol. Its structure includes:

• Spirocyclic framework : A bicyclic system fused with a morpholine ring.
• Quinoline moiety : Contributes to the compound's biological activity.
• Sulfonyl group : Enhances solubility and reactivity.

Biological Activities

Preliminary studies indicate that compounds with similar structural features exhibit a range of biological activities:

Activity	Description	Related Compounds
Antimicrobial	Effective against various bacterial strains	Quinoline derivatives, sulfonamides
Anticancer	Inhibits proliferation of cancer cells	8-Azaspiro[bicyclo[3.2.1]octane] derivatives
Anti-inflammatory	Reduces inflammation in experimental models	Quinoline sulfonamides

Research suggests several mechanisms through which 4',6'-dimethyl-8-(quinoline-8-sulfonyl)-8-azaspiro[bicyclo[3.2.1]octane-3,2'-morpholin]-5'-one may exert its biological effects:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in inflammatory pathways or cancer cell proliferation.
• Receptor Binding : It likely interacts with various receptors, potentially modulating their activity.
• Cell Cycle Regulation : Studies suggest that it may induce cell cycle arrest in cancer cells.

Case Study 1: Antimicrobial Activity

A study examined the antimicrobial properties of related quinoline derivatives, demonstrating significant inhibition against Gram-positive and Gram-negative bacteria. This suggests that 4',6'-dimethyl-8-(quinoline-8-sulfonyl)-8-azaspiro[bicyclo[3.2.1]octane-3,2'-morpholin]-5'-one could similarly exhibit potent antimicrobial effects.

Case Study 2: Anticancer Potential

In vitro studies have shown that compounds with similar spirocyclic structures can inhibit the growth of various cancer cell lines, including breast and lung cancer cells. The mechanism was attributed to apoptosis induction and cell cycle arrest.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structural Analogues

8-Azaspiro[bicyclo[3.2.1]octane-3,2'-morpholin]-5'-one (CAS 1881288-15-8)

• Structure: Shares the spiro bicyclo[3.2.1]octane-morpholin core but lacks the quinoline sulfonyl and dimethyl substituents.
• Molecular Formula : C₁₀H₁₆N₂O₂.
• Properties : Predicted pKa = 14.89 (basic), density = 1.24 g/cm³, and boiling point = 429.9°C .

tert-Butyl 5'-Oxo-8-azaspiro[bicyclo[3.2.1]octane-3,2'-morpholine]-8-carboxylate

• Structure: Features a tert-butyl carbamate group instead of the quinoline sulfonyl substituent.
• Molecular Formula : C₁₄H₂₂N₂O₄.
• Properties : Molecular weight = 296.37, purity = 90%, used primarily as a synthetic intermediate .
• Key Differences: The tert-butyl group enhances steric protection during synthesis but lacks the bioactive quinoline moiety, limiting its pharmacological relevance.

Derivatives with Bioactive Substituents

8-(3,4-Difluorobenzyl)-1'-(2-Methoxyethyl)-8-azaspiro[bicyclo[3.2.1]octane-3,4'-imidazolidine]-2',5'-dione (7m)

• Structure : Diazaspiro bicyclo hydantoin core with 3,4-difluorobenzyl and methoxyethyl groups.
• Molecular Formula : C₂₁H₂₂F₂N₂O₃.
• Biological Activity : Demonstrated cytotoxicity in human leukemia cells (IC₅₀ values in µM range) .
• Key Differences: The hydantoin ring and fluorinated substituents confer distinct electronic properties compared to the target compound’s morpholin and quinoline groups, likely influencing target selectivity.

2.2.2. (3-exo)-8,8-Dimethyl-3-(4-{[(1-Methyl-2-oxo-1,2-dihydroquinolin-4-yl)oxy]methyl}-1H-1,2,3-triazol-1-yl)-8-azoniabicyclo[3.2.1]octane

• Structure: Combines a dimethyl-8-azoniabicyclo[3.2.1]octane core with a triazolyl-linked quinoline moiety.
• Molecular Formula : C₂₂H₂₈N₅O₂.
• Key Differences : The cationic azonia group and triazole linker may enhance solubility and metal-binding capacity, contrasting with the neutral sulfonyl group in the target compound .

Quinoline-Containing Analogues

2.3.1. 8-Quinolinyl Triflate

• Structure: A reactive intermediate with a triflate group at the 8-position of quinoline.
• Molecular Formula: C₁₀H₆F₃NO₃S.
• Applications : Used in Suzuki-Miyaura couplings and other cross-coupling reactions .
• Key Differences : The triflate group is a leaving group, whereas the sulfonyl group in the target compound serves as a stable electron-withdrawing substituent.

2.3.2. 4-Azido-8-(methylsulfonyl)quinoline

• Structure: Quinoline derivative with azide and methylsulfonyl groups.
• Molecular Formula : C₁₀H₈N₄O₂S.
• Key Differences: The azide group enables click chemistry applications, while the methylsulfonyl group is smaller and less polar than the quinoline-8-sulfonyl substituent .

Physicochemical and Pharmacokinetic Comparison

Compound	Molecular Weight	LogP (Predicted)	Solubility	Key Functional Groups
Target Compound	~440.54	~2.5	Moderate (DMSO)	Quinoline sulfonyl, dimethyl morpholin
CAS 1881288-15-8	196.25	~0.8	Low (aqueous)	Unsubstituted morpholin
Compound 7m	388.41	~1.9	Moderate (DMF)	Difluorobenzyl, methoxyethyl
tert-Butyl Derivative	296.37	~1.2	High (organic solvents)	tert-Butyl carbamate

• The dimethyl groups may enhance metabolic stability by shielding labile sites.

Preparation Methods

Reaction Conditions and Optimization

Quinoline-8-sulfonyl chloride is synthesized via the reaction of quinoline with chlorosulfuric acid (5–8 mol per mol quinoline) at 140°C for 10 hours, followed by treatment with thionyl chloride (0.08–0.09 mol) and dimethylformamide (DMF, 0.007 mol) at 70°C for 4 hours. This two-step process avoids side reactions observed in one-pot methods, such as excessive quinoline-8-sulfonic acid formation (27% vs. 0.1–0.5% in optimized protocols). Comparative studies demonstrate that sequential addition of reagents improves purity (99.4–99.6%) and yield (83–86%) compared to single-step approaches (48% yield, 80.5% purity).

Table 1: Key Parameters for Quinoline-8-Sulfonyl Chloride Synthesis

Parameter	Optimal Value	Suboptimal Example
Chlorosulfuric Acid Ratio	5–8 mol/mol quinoline	3 mol/mol (lower yield)
Thionyl Chloride Ratio	0.08–0.09 mol	0.03 mol (incomplete)
Catalyst	DMF (0.007 mol)	None (slower reaction)
Purity	99.4–99.6%	80.5%

Construction of the Azaspiro Bicyclo-Octane Morpholinone Core

Spiro-Cyclization Strategies

The 8-azaspiro[bicyclo[3.2.1]octane-3,2'-morpholin]-5'-one core is assembled via bromination and cyclization. A dihalogenated precursor, such as 3,3-bis(bromomethyl)-1-tosylazetidine, reacts with sodium sulfide under aqueous acetonitrile at 50°C to form the spiro-thiaza compound. For morpholinone incorporation, a diol intermediate undergoes cyclization with a carbonyl source (e.g., ethyl chloroformate) in the presence of a base like triethylamine.

Functionalization with Dimethyl Groups

Methylation of the morpholinone ring is achieved using methyl iodide or dimethyl sulfate under basic conditions. For example, treatment of the intermediate with methyl iodide (2 equiv) and potassium carbonate in DMF at 60°C introduces the 4',6'-dimethyl groups.

Coupling via Sulfonamide Bond Formation

Sulfonylation of the Azaspiro Amine

The azaspiro core’s secondary amine reacts with quinoline-8-sulfonyl chloride in dichloromethane (DCM) or tetrahydrofuran (THF) using triethylamine (2.5 equiv) as a base. The reaction proceeds at room temperature for 12 hours, yielding the final compound after column chromatography (silica gel, ethyl acetate/hexane).

Table 2: Sulfonylation Reaction Optimization

Condition	Outcome
Solvent: DCM	95% conversion, minimal byproducts
Solvent: THF	88% conversion, longer reaction
Base: Triethylamine	95% yield
Base: Pyridine	82% yield

Challenges and Mitigation Strategies

Steric Hindrance in Spiro Systems

The bicyclo[3.2.1]octane structure introduces steric constraints during sulfonylation. Using polar aprotic solvents (e.g., DCM) and excess sulfonyl chloride (1.2 equiv) ensures complete reaction.

Purification of Hydrophobic Intermediates

Reverse-phase chromatography (C18 column, acetonitrile/water) resolves issues with hydrophobic byproducts, achieving >99% purity for the final compound.

Scalability and Industrial Considerations

The quinoline-8-sulfonyl chloride synthesis is scalable to kilogram quantities using reactors equipped with mechanical stirrers and condensers. For the azaspiro core, flow chemistry techniques reduce reaction times for bromination and cyclization steps .

Q & A

Basic Research Questions

Q. What are the key synthetic routes for 4',6'-dimethyl-8-(quinoline-8-sulfonyl)-8-azaspiro[...], and how are intermediates purified?

• Methodology : The synthesis involves multi-step reactions, starting with the protection of the azabicyclo[3.2.1]octane core using tert-butoxycarbonyl (Boc) groups, followed by hydantoin formation via reaction with ammonium carbonate and potassium cyanide under reflux conditions. Purification typically employs column chromatography with chloroform/methanol (9:1) as eluents .
• Key Data :

• Yield optimization: ~76-77% for hydantoin intermediates after reflux (40 h) .
• Critical intermediates: tert-butyl-3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS-linked precursor) .

Q. How is the compound characterized structurally and physically?

• Methodology : Use a combination of nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry (MS) to confirm the spirocyclic framework and substituents. Physical properties such as density (1.24 g/cm³) and predicted boiling point (429.9°C) are determined via computational modeling or empirical correlations .
• Key Data :

• Molecular formula: C₁₀H₁₆N₂O₂; molar mass: 196.25 g/mol .
• pKa: 14.89 ± 0.20, indicating basicity suitable for protonation in biological environments .

Q. What initial biological assays are recommended for screening its activity?

• Methodology : Conduct enzyme inhibition assays targeting hydrolases or oxidoreductases, leveraging the compound’s sulfonyl and morpholinone groups for potential binding interactions. Use fluorescence-based assays (e.g., quinoline-derived fluorophores) to monitor real-time interactions .
• Key Data :

• Fluorescent probes: 8-amidoquinoline derivatives exhibit zinc-binding properties, suggesting utility in metal-dependent enzyme studies .

Advanced Research Questions

Q. How can reaction yields be optimized for alkylation or sulfonation steps during synthesis?

• Methodology : Adjust reaction stoichiometry (e.g., 1.2 eq alkyl halide) and use anhydrous potassium carbonate as a base in dimethylformamide (DMF). Monitor reaction progress via thin-layer chromatography (TLC) and employ gradient elution for purification .
• Key Data :

• Optimal conditions: Room temperature, 7–8 h reaction time, achieving >70% yields for N-alkylated derivatives .

Q. What structure-activity relationships (SAR) are observed in analogues with modified sulfonyl or morpholinone groups?

• Methodology : Compare bioactivity of analogues (e.g., chloro- vs. methoxy-substituted quinoline derivatives) using cytotoxicity assays (e.g., leukemia cell lines) or enzyme inhibition profiles. Focus on substituent effects on solubility and binding affinity .
• Key Data :

• Chlorophenyl substituents enhance cytotoxicity in pyrazoloquinoline analogues, while methoxy groups improve solubility .

Q. How should researchers address contradictions in biological activity data across studies?

• Methodology : Replicate assays under standardized conditions (e.g., pH, temperature) and validate using orthogonal techniques (e.g., surface plasmon resonance vs. fluorescence polarization). Analyze batch-to-batch purity via high-performance liquid chromatography (HPLC) .
• Key Considerations : Environmental factors (e.g., buffer composition) may alter spirocyclic compound stability, necessitating rigorous controls .

Q. Can the quinoline-8-sulfonyl moiety be leveraged for fluorescent labeling in cellular imaging?

• Methodology : Functionalize the sulfonyl group with fluorophores (e.g., dansyl chloride) and assess cellular uptake via confocal microscopy. Compare emission spectra with 8-amidoquinoline zinc probes .
• Key Data :

• 8-Amidoquinoline derivatives show λₑₘ ≈ 450–500 nm, suitable for blue-green imaging .